1-[2-[3-(Hydroxymethyl)piperidine-1-carbonyl]pyrrolidin-1-yl]-2-phenylethanone

• IUPAC Name: 1-[2-[3-(hydroxymethyl)piperidine-1-carbonyl]pyrrolidin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H26N2O3/c22-14-16-8-4-10-20(13-16)19(24)17-9-5-11-21(17)18(23)12-15-6-2-1-3-7-15/h1-3,6-7,16-17,22H,4-5,8-14H2
• InChI Key: PAGWQRBRXPGGFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2CCCN2C(=O)CC3=CC=CC=C3)CO
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

1-[2-[3-(Hydroxymethyl)piperidine-1-carbonyl]pyrrolidin-1-yl]-2-phenylethanone, commonly known as HPPH, is a novel compound that has shown promising results in scientific research applications. HPPH is a small molecule that is synthesized in the laboratory using specific methods. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of HPPH involves the inhibition of the mitochondrial electron transport chain. This leads to the production of reactive oxygen species, which induce apoptosis in cancer cells. HPPH has also been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
HPPH has been shown to have several biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, HPPH has been shown to inhibit angiogenesis, which is the process of the formation of new blood vessels. This makes HPPH a potential candidate for the treatment of other diseases such as diabetic retinopathy and age-related macular degeneration.

Advantages and Limitations for Lab Experiments

HPPH has several advantages for lab experiments. It is a small molecule that can be easily synthesized in the laboratory. HPPH also has a high binding affinity for cancer cells, making it a potential candidate for targeted drug delivery. However, HPPH also has some limitations for lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on HPPH. One potential direction is the development of HPPH-based cancer therapeutics. HPPH can also be used as a tool for studying the mitochondrial electron transport chain and the AKT pathway. Further research is needed to fully understand the potential applications of HPPH in various scientific research fields.
Conclusion:
In conclusion, 1-[2-[3-(Hydroxymethyl)piperidine-1-carbonyl]pyrrolidin-1-yl]-2-phenylethanone, or HPPH, is a novel compound that has shown promising results in scientific research applications. HPPH has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. HPPH has the potential to be a valuable tool for cancer research and other scientific research fields.

Synthesis Methods

HPPH is synthesized in the laboratory using a multi-step process. The first step involves the synthesis of 3-(Hydroxymethyl)piperidine-1-carbonyl pyrrolidine, which is then reacted with 2-phenylethanone to produce HPPH. The synthesis of HPPH is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

HPPH has been studied for its potential use in various scientific research applications. One of the most promising applications of HPPH is in the field of cancer research. HPPH has been shown to selectively target cancer cells and induce apoptosis, which is the process of programmed cell death. This makes HPPH a potential candidate for the development of cancer therapeutics.